Cas no 876890-81-2 (5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one)

• Product Name: 5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one
• CAS No: 876890-81-2
• MF: C₁₉H₁₈ClNO₄
• MW: 359.803524494171
• CID: 5447495
• Update Time: 2025-06-14

5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-(4-methoxybenzyl)-5'-chloro-1',2'-dihydrospiro([1,3]-dioxane-2,3'-indole)-2'-one
• 5'-chloro-1'-(4-methoxybenzyl)spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one
• 5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

• Inchi： 1S/C19H18ClNO4/c1-23-15-6-3-13(4-7-15)12-21-17-8-5-14(20)11-16(17)19(18(21)22)24-9-2-10-25-19/h3-8,11H,2,9-10,12H2,1H3
• InChI Key： JZIFUKYSIQSNIT-UHFFFAOYSA-N
• SMILES： O1CCCOC21C1=C(N(CC3=CC=C(OC)C=C3)C2=O)C=CC(Cl)=C1

Additional information on 5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

Comprehensive Overview of 5'-Chloro-1'-(4-Methoxyphenyl)Methyl-1',2'-Dihydrospiro[1,3-Dioxane-2,3'-Indole]-2'-One (CAS No. 876890-81-2)

The compound 5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one (CAS No. 876890-81-2) is a structurally unique spirocyclic indole derivative with significant potential in pharmaceutical and agrochemical research. Its complex molecular architecture, featuring a spiro[1,3-dioxane-2,3'-indole] core, has garnered attention for its versatility in drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in contemporary research, addressing trending queries such as "spirocyclic compounds in drug design" and "indole derivatives for bioactive molecules."

Chemically, CAS 876890-81-2 belongs to the class of heterocyclic compounds, combining an indole moiety with a 1,3-dioxane ring via a spiro junction. The presence of a 4-methoxyphenylmethyl group and a chloro substituent at the 5'-position enhances its electronic and steric profile, making it a candidate for modulating biological targets. Researchers exploring "small molecule modulators" or "scaffolds for kinase inhibitors" often investigate such hybrids due to their balanced lipophilicity and hydrogen-bonding capacity.

The synthesis of 5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one typically involves multi-step organic transformations, including Pictet-Spengler reactions and spirocyclization strategies. Recent publications highlight its role as an intermediate in developing central nervous system (CNS) therapeutics, aligning with the surge in interest for "neuroprotective agents" and "GPCR-targeted drugs." Its spirocyclic framework is particularly valued for conformational rigidity, a trait sought after in "fragment-based drug discovery."

In agrochemical contexts, derivatives of CAS 876890-81-2 have been studied for their potential as plant growth regulators or pesticide synergists. The methoxyphenyl group may contribute to bioavailability, while the chloroindole segment could influence ligand-receptor interactions. These attributes resonate with searches like "eco-friendly agrochemicals" and "sustainable crop protection," reflecting global shifts toward greener chemistry.

From an analytical standpoint, 876890-81-2 exhibits distinct spectroscopic signatures (e.g., NMR and HRMS data), facilitating its identification in complex matrices. Its stability under physiological pH ranges makes it suitable for "in vitro ADME studies," a frequent topic in pharmacokinetic forums. Furthermore, computational studies predict moderate blood-brain barrier permeability, linking it to queries on "CNS drug delivery."

Ongoing research explores 5'-chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one as a template for multi-target-directed ligands (MTDLs), addressing multifactorial diseases like neurodegeneration. This aligns with the popularity of "polypharmacology approaches" in modern medicinal chemistry. Patent literature also suggests utility in optoelectronic materials, tapping into the demand for "organic semiconductors."

In summary, CAS No. 876890-81-2 represents a multifaceted compound bridging gaps between pharmaceutical innovation and applied chemistry. Its structural novelty and functional adaptability position it as a valuable entity in addressing challenges from "precision medicine" to "smart agrochemicals," ensuring sustained relevance in scientific discourse.